2-(benzyl{[2-(2-fluoro-4-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}amino)ethanol

• IUPAC Name: 2-[benzyl-[[2-(2-fluoro-4-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl]amino]ethanol
• InChI: InChI=1S/C21H23FN2O3/c1-15-20(14-24(10-11-25)13-16-6-4-3-5-7-16)23-21(27-15)18-9-8-17(26-2)12-19(18)22/h3-9,12,25H,10-11,13-14H2,1-2H3
• InChI Key: VWWZZPXLKQDDAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=C(C=C(C=C2)OC)F)CN(CCO)CC3=CC=CC=C3
• Molecular Formula: C21H23FN2O3
• Molecular Weight: 370.4 g/mol

Description

The compound is an organic molecule with several functional groups. It contains a benzyl group, an oxazole ring, a methoxy group, and an aminoethanol group. The presence of these functional groups suggests that the compound could participate in a variety of chemical reactions.

Molecular Structure Analysis

The compound has a complex structure due to the presence of multiple functional groups. The benzyl group is a phenyl ring attached to a methylene group. The oxazole ring is a five-membered ring containing an oxygen and a nitrogen. The methoxy group consists of a methyl group bound to an oxygen.

Chemical Reactions Analysis

The compound could undergo a variety of chemical reactions due to its functional groups. For example, the benzyl group could undergo oxidation and reduction reactions. The oxazole ring might participate in nucleophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For example, the presence of polar functional groups like the amino and methoxy groups could make the compound soluble in polar solvents.

Scientific Research Applications

Synthesis and Conformation Analysis

• Synthesis of Heterocyclic Compounds : Research demonstrates the synthesis of heterocyclic compounds, including benzoxazole derivatives, which are pivotal for developing pharmaceuticals and materials with specific electronic and photophysical properties. For instance, the synthesis, conformation, and Hirshfeld surface analysis of benzoxazole methyl ester as a building block for heterocycles show its potential for creating structurally diverse and functional materials (Saeed et al., 2021).

Photophysical Properties and Applications

• Fluorescent Nanofibers and Microcrystals : The creation of highly fluorescent nanofibers and microcrystals from 2-phenyl-benzoxazole derivatives indicates the potential of such compounds in developing new fluorescent materials for various applications, including biological imaging and sensing (Ghodbane et al., 2012).

Catalysis and Organic Transformations

• Catalytic Applications : Studies on the encapsulation of molybdenum(VI) complexes with heterocyclic ligands in zeolites for the oxidation of alcohols and hydrocarbons demonstrate the utility of complex organic compounds in catalysis, suggesting potential catalytic applications for similar organic structures (Ghorbanloo & Alamooti, 2017).

Organic Synthesis Methodologies

• Novel Synthetic Routes : The development of novel synthetic methodologies for constructing complex molecules, such as the tandem O-H insertion/[1,3]-alkyl shift reaction for converting C-OH bonds into C-C bonds, showcases the ongoing innovation in organic synthesis, which could be relevant for synthesizing compounds with similar functional groups (Mi et al., 2016).

Material Science Applications

• Polymer Solubility and Transition : Research on poly(2-oxazoline)s with various side chains in ethanol-water solvent mixtures exploring LCST and UCST transitions highlights the relevance of organic compounds in understanding polymer-solvent interactions, which could inform the design of new materials with tailored properties (Lambermont-Thijs et al., 2010).

Mechanism of Action

The mechanism of action of this compound would depend on its application. For example, if it’s used as a drug, the mechanism of action would depend on the biological target of the drug.

Safety and Hazards

The safety and hazards of this compound would depend on its structure and properties. For example, compounds with similar structures could potentially be irritants or harmful if ingested.